Cas no 185993-85-5 (1H-Pyrrole-1-carboxylicacid, 2-cyano-, methyl ester)

• Product Name: 1H-Pyrrole-1-carboxylicacid, 2-cyano-, methyl ester
• CAS No: 185993-85-5
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 114707
• PubChem ID: 45088271
• Update Time: 2025-04-18

1H-Pyrrole-1-carboxylicacid, 2-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylicacid, 2-cyano-, methyl ester
• 1H-Pyrrole-1-carboxylicacid,2-cyano-,methylester(9CI)
• methyl 2-cyano-1H-pyrrole-1-carboxylate
• 185993-85-5

• Inchi： 1S/C7H6N2O2/c1-11-7(10)9-4-2-3-6(9)5-8/h2-4H,1H3
• InChI Key： PPOQTQULPYHOBF-UHFFFAOYSA-N
• SMILES： O(C)C(N1C=CC=C1C#N)=O

Computed Properties

• Exact Mass: 150.04298
• Monoisotopic Mass: 150.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 1

Experimental Properties

• PSA: 55.02